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Compound of Interest

Compound Name:
(S)-2-Methylpiperidine

hydrochloride

Cat. No.: B1443951 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for (S)-2-Methylpiperidine
Hydrochloride

Introduction
(S)-2-Methylpiperidine hydrochloride is a chiral piperidine derivative frequently utilized as a

building block in synthetic organic chemistry, particularly in the development of novel

pharmaceutical agents. Its structural motif is integral to a variety of biologically active

molecules. For researchers, scientists, and drug development professionals, a comprehensive

understanding of its material safety profile is not merely a regulatory formality but a cornerstone

of safe and effective laboratory practice. This guide provides an in-depth analysis of the

Material Safety Data Sheet (MSDS) for (S)-2-Methylpiperidine hydrochloride, moving

beyond a simple recitation of data to offer a practical, field-proven perspective on its handling,

storage, and emergency management. The protocols and explanations herein are designed to

be self-validating, grounding every recommendation in the specific, documented hazards of the

compound.

Chemical and Physical Identity
A precise understanding of a substance's identity is the foundation of chemical safety. (S)-2-
Methylpiperidine hydrochloride is the salt form of the parent amine, which influences its

physical state and handling characteristics. Unlike its free-base counterpart, which is a
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flammable liquid, the hydrochloride salt is a solid, mitigating flammability risks but introducing

potential hazards related to airborne dust.

Property Value Source

CAS Number 205526-61-0 [1]

Molecular Formula C₆H₁₄ClN [1]

Molecular Weight 135.64 g/mol [1][2]

Synonyms
(2S)-2-methylpiperidine

hydrochloride
[1]

Canonical SMILES C[C@@H]1NCCCC1.[H]Cl [1]

Physical State Solid Implied by salt form

Storage
Room temperature, stored

under nitrogen
[1]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) provides a universal framework for communicating

the hazards of chemical products. For (S)-2-Methylpiperidine hydrochloride, the

classification points to risks associated with irritation and acute toxicity upon ingestion.

GHS Signal Word:Warning[1]

GHS Pictogram:

GHS07 (Exclamation Mark): This pictogram indicates that the substance may cause less

serious health effects, such as irritation or acute toxicity.[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The following diagram illustrates the relationship between the compound and its documented

GHS hazards.

(S)-2-Methylpiperidine
hydrochloride

GHS07
Exclamation Mark

 displays

H302
Harmful if swallowed

 indicates

H315
Causes skin irritation

H319
Causes serious eye irritation

H335
May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Profile for (S)-2-Methylpiperidine hydrochloride.

Risk Mitigation and Safe Handling Protocols
A proactive approach to safety, informed by the GHS classifications, is essential. The following

protocols are designed to minimize exposure risk during routine laboratory operations.
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Engineering Controls
The primary engineering control for handling this compound is a certified chemical fume hood.

The H335 classification ("May cause respiratory irritation") necessitates that all weighing and

transfer operations involving the solid powder be conducted within a fume hood to prevent the

inhalation of airborne dust particles.

Personal Protective Equipment (PPE)
The selection of PPE must directly address the identified hazards.

Eye and Face Protection: Due to the H319 classification ("Causes serious eye irritation"),

standard safety glasses are insufficient. Chemical splash goggles are mandatory. For

operations with a higher risk of splashing, such as preparing concentrated solutions, a full

face shield worn over the goggles is recommended.[3]

Skin Protection: To prevent skin irritation (H315), compatible chemical-resistant gloves are

required. Nitrile gloves are a common and effective choice for incidental contact. Always

inspect gloves for tears or punctures before use and practice proper removal techniques to

avoid contaminating the skin.[4] A standard lab coat should be worn and kept buttoned.

Respiratory Protection: When engineering controls are not sufficient, or during emergency

situations, respiratory protection may be necessary. An air-purifying respirator with cartridges

appropriate for organic vapors and particulates is a suitable option.[3][5]

Experimental Protocol: Safe Weighing and Handling
Preparation: Don all required PPE (lab coat, chemical splash goggles, nitrile gloves) before

entering the designated handling area.

Work Area: Conduct all work within a certified chemical fume hood. Ensure the sash is at the

lowest practical height.

Containment: Place the stock container of (S)-2-Methylpiperidine hydrochloride on a

weigh paper or in a secondary container within the fume hood to contain any spills.

Weighing: Carefully transfer the desired amount of the solid to a tared container using a

clean spatula. Avoid any actions that could generate dust, such as dropping the material
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from a height.

Closure: Immediately and securely close the stock container.

Cleanup: Wipe down the spatula and the weighing area with a damp cloth to collect any

residual dust. Dispose of all contaminated materials (weigh paper, wipes, gloves) in a

designated hazardous waste container.

Post-Handling: Wash hands thoroughly with soap and water after removing gloves.[4]

Emergency Procedures and First-Aid Measures
In the event of an exposure, a rapid and correct response is critical. The following workflow and

protocols provide a clear guide for immediate action. Show the Safety Data Sheet to any

attending medical personnel.[4]

Chemical Exposure Event

Identify Exposure Route

Inhalation

 Inhalation

Skin Contact

 Skin

Eye Contact

 Eye

Ingestion

 Ingestion

1. Move to fresh air.
2. Provide oxygen or artificial respiration if needed.

3. Seek immediate medical attention.

1. Remove contaminated clothing immediately.
2. Flush skin with copious soap and water for 15+ min.

3. Seek medical attention if irritation persists.

1. Immediately flush with water for 15+ min.
2. Hold eyelids apart to ensure full rinsing.

3. Seek immediate medical attention.

1. Do NOT induce vomiting.
2. If conscious, rinse mouth and give water.

3. Seek immediate medical attention.
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Caption: Emergency Response Workflow for Chemical Exposure.
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Detailed First-Aid Protocols
Inhalation: Remove the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, provide artificial respiration. Seek immediate medical

attention.[4][5][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with soap and a large volume of water for at least 15 minutes. If irritation or a rash

develops or persists, seek medical attention.[4][6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to hold the eyelids open and away from the eyeball to ensure complete

rinsing of all surfaces. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[5][6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and provide two glasses of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[5][6][7]

Toxicological Profile: A Mechanistic Interpretation
The GHS hazard statements provide a summary of the compound's toxicological effects.

Acute Oral Toxicity (H302): This classification indicates that the compound can be harmful if

ingested. The mechanism is not specified, but it underscores the critical importance of

preventing ingestion through good laboratory hygiene, such as washing hands before

leaving the lab and never consuming food or drink in work areas.[1]

Skin and Eye Irritation (H315 & H319): As a hydrochloride salt of an amine, the compound

can be mildly acidic and act as an irritant upon contact with moist tissues like skin and eyes.

It can disrupt cell membranes and cause local inflammation, leading to redness, pain, and, in

the case of the eyes, potentially serious damage.[1]

Respiratory Irritation (H335): Fine dust particles of the compound, when inhaled, can irritate

the mucous membranes of the respiratory tract, leading to symptoms like coughing and

shortness of breath. This is a common hazard for many solid, powdered chemicals and is

effectively managed by using a fume hood.[1][7]
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While detailed toxicological data such as LD50 values are not readily available for this specific

enantiomeric salt in public databases, the GHS classifications provide clear and actionable

guidance. The substance should be handled with the respect due to any novel, biologically

active compound, assuming it may have uncharacterized toxicological properties.

Conclusion
The safe and effective use of (S)-2-Methylpiperidine hydrochloride in a research and

development setting is predicated on a thorough understanding and application of the

information contained within its Material Safety Data Sheet. By interpreting the GHS hazard

classifications not as rules to be followed, but as principles to be understood, scientists can

implement robust safety protocols. The core principles of risk mitigation—using engineering

controls, wearing appropriate PPE, and being prepared for emergencies—ensure that the

potential of this valuable chemical building block can be explored while safeguarding the health

and safety of laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1443951#s-2-methylpiperidine-hydrochloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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